Cas no 2097993-78-5 (3-Thiomorpholino-5,6,7,8-tetrahydrocinnolin-6-amine)

• Product Name: 3-Thiomorpholino-5,6,7,8-tetrahydrocinnolin-6-amine
• CAS No: 2097993-78-5
• MF: C₁₂H₁₈N₄S
• MW: 250.363120555878
• CID: 5041993
• Update Time: 2025-10-05

3-Thiomorpholino-5,6,7,8-tetrahydrocinnolin-6-amine Chemical and Physical Properties

Names and Identifiers

• 3-thiomorpholino-5,6,7,8-tetrahydrocinnolin-6-amine
• 3-thiomorpholin-4-yl-5,6,7,8-tetrahydrocinnolin-6-amine
• 3-Thiomorpholino-5,6,7,8-tetrahydrocinnolin-6-amine

• Inchi： 1S/C12H18N4S/c13-10-1-2-11-9(7-10)8-12(15-14-11)16-3-5-17-6-4-16/h8,10H,1-7,13H2
• InChI Key： DIFMUFKNTSWMAA-UHFFFAOYSA-N
• SMILES： S1CCN(CC1)C1=CC2=C(CCC(C2)N)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 257
• XLogP3: 0.5
• Topological Polar Surface Area: 80.3

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 531.1±50.0 °C at 760 mmHg
• Flash Point: 275.0±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

3-Thiomorpholino-5,6,7,8-tetrahydrocinnolin-6-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Thiomorpholino-5,6,7,8-tetrahydrocinnolin-6-amine

Comprehensive Overview of 3-Thiomorpholino-5,6,7,8-tetrahydrocinnolin-6-amine (CAS No. 2097993-78-5)

The compound 3-Thiomorpholino-5,6,7,8-tetrahydrocinnolin-6-amine (CAS No. 2097993-78-5) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. This compound belongs to the tetrahydrocinnoline family, which is known for its potential applications in drug discovery and development. The presence of a thiomorpholine moiety enhances its versatility, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for heterocyclic compounds like 3-Thiomorpholino-5,6,7,8-tetrahydrocinnolin-6-amine has surged, driven by their role in targeting various biological pathways. This compound's structure combines a cinnoline core with a thiomorpholine substituent, offering a unique scaffold for designing inhibitors or modulators of enzymatic activity. Researchers are particularly intrigued by its potential in addressing unmet medical needs, such as neurodegenerative diseases and metabolic disorders, which are frequently searched topics in scientific databases and AI-driven platforms.

The synthesis and characterization of 3-Thiomorpholino-5,6,7,8-tetrahydrocinnolin-6-amine involve advanced organic chemistry techniques, including multi-step reactions and purification processes. Its CAS number 2097993-78-5 serves as a critical identifier for regulatory and commercial purposes, ensuring accurate tracking in global chemical inventories. The compound's stability and solubility profiles are also under investigation, as these properties are essential for its potential formulation into bioactive agents.

One of the most searched questions related to this compound is its mechanism of action and biological targets. Preliminary studies suggest that 3-Thiomorpholino-5,6,7,8-tetrahydrocinnolin-6-amine may interact with specific protein kinases or G-protein-coupled receptors (GPCRs), which are hot topics in contemporary drug discovery. These findings align with the growing interest in precision medicine and personalized therapies, where tailored compounds play a pivotal role in improving treatment outcomes.

Another area of exploration is the compound's potential in cancer research. Given the rising global incidence of cancer, researchers are actively seeking novel molecules that can selectively target tumor cells while minimizing side effects. The tetrahydrocinnoline scaffold, combined with the thiomorpholine group, offers a promising starting point for developing such targeted therapies. This aligns with frequent searches for "new cancer drug candidates" and "kinase inhibitors" in scientific literature and public forums.

From a commercial perspective, 3-Thiomorpholino-5,6,7,8-tetrahydrocinnolin-6-amine is available through specialized chemical suppliers, often in small quantities for research purposes. Its CAS number 2097993-78-5 ensures traceability and compliance with international chemical regulations. The compound's pricing and availability are frequently queried by academic and industrial researchers, reflecting its niche yet growing demand.

In conclusion, 3-Thiomorpholino-5,6,7,8-tetrahydrocinnolin-6-amine (CAS No. 2097993-78-5) represents a fascinating example of modern medicinal chemistry. Its unique structure, combined with its potential applications in drug discovery and biochemical research, makes it a compound worth watching. As scientific inquiries into its properties and applications continue, this molecule may soon find its place in the next generation of therapeutic innovations.